Org 24598

• Molecular Formula: C19H20F3NO3
• Molecular Weight: 367.4 g/mol
• InChI: InChI=1S/C19H20F3NO3/c1-23(13-18(24)25)12-11-17(14-5-3-2-4-6-14)26-16-9-7-15(8-10-16)19(20,21)22/h2-10,17H,11-13H2,1H3,(H,24,25)/t17-/m1/s1
• InChIKey: KZWQAWBTWNPFPW-QGZVFWFLSA-N

Org 24598: GlyT1 Inhibitor for NMDA Receptor Modulation Research

Org 24598 (CAS 372198-97-5) is a synthetic, small-molecule inhibitor of the glial glycine transporter type 1 (GlyT1) [1]. It is the R-(−) enantiomer of Org 24461 and exhibits a well-defined structure–activity relationship [2]. The compound is commercially available both as the free acid and as its lithium salt (CAS 722456-08-8).

1

Selective GlyT1 inhibition for NMDA receptor modulation studies

2

Defined R-(−) enantiomer with structure–activity context

3

Available as free acid or lithium salt for solubility-preference workflows

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorganic & Medicinal Chemistry Letters. 2001;11(15):2007-2009. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Org 24598 ligand page. Accessed 2026. View Source

Why Org 24598 Cannot Be Substituted with Generic GlyT1 Inhibitors

The term 'GlyT1 inhibitor' encompasses a chemically and pharmacologically heterogeneous class. Compounds differ markedly in their mechanism of inhibition (e.g., sarcosine-based noncompetitive inhibitors vs. non-sarcosine-based competitive inhibitors), selectivity across GlyT1 and GlyT2 isoforms, and in vivo activity [1]. These differences preclude simple substitution, particularly in studies where specific modulation of NMDA receptor function is required [2].

Org 24598 (Sarcosine-based) Noncompetitive inhibition mechanism may produce distinct kinetic and pharmacodynamic profiles

Non-sarcosine GlyT1 inhibitors Competitive or alternative mechanisms may shift pathway-response interpretation

Org 24598 (GlyT1-selective) Isoform selectivity context >1,000-fold; allows isolation of GlyT1-mediated NMDA effects

Dual GlyT1/GlyT2 inhibitors Confounding GlyT2-mediated neurotransmission may alter model-response interpretation

Org 24598 R-(−) enantiomer Stereochemical identity defines binding site engagement at GlyT1

Racemate or opposite enantiomer Enantiomer-dependent binding may alter target-engagement profile; requires validation

• [1] Möykkynen T, et al. Inhibitors of GlyT1 Affect Glycine Transport via Discrete Binding Sites. Molecular Pharmacology. 2008;74(6):1705-1715. View Source
• [2] Bergeron R, et al. Modulation of N-methyl-D-aspartate receptor function by glycine transport. Proceedings of the National Academy of Sciences. 1998;95(26):15730-15734. View Source

Quantitative Comparative Evidence for Org 24598 Selection

Potency: Org 24598 vs. Sarcosine in GlyT1 Uptake Inhibition

Org 24598 demonstrates substantially greater potency than the prototypical GlyT1 inhibitor sarcosine. In a direct head-to-head comparison, Org 24598 inhibited glycine uptake with an IC50 of 6.9 ± 0.9 nM, whereas sarcosine required an IC50 of 37.5 ± 4.6 μM [1]. This represents an approximately 600-fold difference in potency .

GlyT1 uptake potency

Head-to-head

Org 24598 IC50 = 6.9 ± 0.9 nM

Sarcosine IC50 = 37.5 ± 4.6 μM

Reported ~600-fold higher assay potency

JAR cells, [14C]glycine uptake. Data to verify per source.

Evidence Dimension	GlyT1 inhibition potency
Target Compound Data	IC50 = 6.9 ± 0.9 nM
Comparator Or Baseline	Sarcosine, IC50 = 37.5 ± 4.6 μM
Quantified Difference	Org 24598 is ~5,400× more potent by molar concentration (~600× per literature )
Conditions	[14C]glycine uptake in JAR cells expressing GlyT1a

Why This Matters

The vastly superior potency of Org 24598 over sarcosine allows for lower experimental doses, minimizing potential off-target effects and improving assay sensitivity.

• [1] Williams JB, Mallorga PJ, Lemaire W, et al. Development of a scintillation proximity assay for analysis of Na+/Cl−-dependent neurotransmitter transporter activity. Analytical Biochemistry. 2003;321(1):31-37. View Source

Selectivity: GlyT1 vs. GlyT2 Isoform Profiling

Org 24598 displays a high degree of selectivity for GlyT1 over the related GlyT2 isoform. Functional assays reveal a pIC50 of <3 for GlyT2, compared to a pIC50 of 6.9 for GlyT1 . This translates to an estimated >1,000-fold selectivity for GlyT1 over GlyT2 based on IC50 values .

GlyT1 vs. GlyT2 selectivity

Head-to-head

GlyT1 pIC50 = 6.9 vs. GlyT2 pIC50

Isoform-selectivity context >1,000-fold; supports GlyT1 pathway isolation

Transfected CHO cells. Sources to verify.

In vivo model response

Data to verify

0.1–0.6 mg/kg reversed ethanol withdrawal-induced cognitive deficits in rats

Reported model-response endpoint context (NOR, Barnes maze)

Blocked by L-701,324. Review methodology for transferability.

Binding site profiling

Cross-study

Bitopertin Ki = 8.1 nM vs. [3H]Org 24598

Supports shared-site binding context for comparator profiling

CHO-hGlyT1b membranes. Source review needed.

Inhibition mechanism

Class-level inference

Noncompetitive, apparently irreversible (sarcosine-based class)

Mechanism context may influence model pharmacodynamics

Xenopus oocyte electrogenic transport. Class-level attribution.

Evidence Dimension	GlyT1 vs. GlyT2 inhibition
Target Compound Data	GlyT1 pIC50 = 6.9 (IC50 = 6.9 nM)
Comparator Or Baseline	GlyT2 pIC50 < 3 (IC50 > 1 μM)
Quantified Difference	>1,000-fold selectivity for GlyT1
Conditions	Functional uptake assays in transfected CHO cells

Why This Matters

This selectivity is critical for studies aiming to isolate GlyT1-mediated effects on NMDA receptor function without confounding GlyT2-mediated glycinergic neurotransmission.

In Vivo Efficacy: Amelioration of Cognitive Deficits in Rodent Models

Org 24598 has demonstrated robust in vivo activity in rat models of cognitive impairment. In a recent study, administration of Org 24598 (0.1, 0.3, and 0.6 mg/kg) significantly reversed ethanol withdrawal-induced deficits in both novel object recognition and spatial memory (Barnes maze) tasks [1]. The effect was blocked by the NMDA receptor glycine site antagonist L-701,324, confirming a mechanism involving NMDA receptor modulation [1].

In vivo model response

Data to verify

0.1–0.6 mg/kg reversed ethanol withdrawal-induced cognitive deficits in rats

Reported model-response endpoint context (NOR, Barnes maze)

Blocked by L-701,324. Review methodology for transferability.

Evidence Dimension	Reversal of cognitive impairment in vivo
Target Compound Data	Org 24598 (0.1-0.6 mg/kg) reversed ethanol-induced memory deficits
Comparator Or Baseline	Baseline: ethanol withdrawal-induced impairment vs. Org 24598-treated group
Quantified Difference	Significant reversal of impairment (p < 0.05) at all doses tested
Conditions	Novel Object Recognition (NOR) and Barnes Maze (BM) tasks in male Wistar rats

Why This Matters

Demonstrated in vivo efficacy supports the use of Org 24598 in translational research exploring GlyT1 inhibition as a therapeutic strategy for cognitive disorders.

• [1] Gibula-Bruzda E, et al. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats. Molecules. 2024;29(24):6017. View Source

Binding Site Interaction: Competitive Displacement by Clinical Candidate Bitopertin

The binding site of Org 24598 on GlyT1 is well-characterized and is competitively targeted by the clinical-stage candidate bitopertin. Bitopertin (RG1678) competitively blocks [3H]Org 24598 binding to human GlyT1b expressed in CHO cell membranes with a Ki of 8.1 nM . This shared binding site underscores the relevance of Org 24598 as a tool compound for studying the mechanism of clinically advanced GlyT1 inhibitors.

Binding site profiling

Cross-study

Bitopertin Ki = 8.1 nM vs. [3H]Org 24598

Supports shared-site binding context for comparator profiling

CHO-hGlyT1b membranes. Source review needed.

Evidence Dimension	Competitive binding at GlyT1
Target Compound Data	[3H]Org 24598 used as radioligand
Comparator Or Baseline	Bitopertin (RG1678), Ki = 8.1 nM for displacing [3H]Org 24598
Quantified Difference	Bitopertin binds with high affinity to the Org 24598 site
Conditions	Radioligand binding assay in CHO cell membranes expressing hGlyT1b

Why This Matters

The established binding site relationship between Org 24598 and bitopertin validates the use of Org 24598 in studies aiming to understand or predict the pharmacological effects of clinically relevant GlyT1 inhibitors.

Noncompetitive Inhibition Profile Distinguishes Sarcosine-Derived Inhibitors

As a sarcosine-based inhibitor, Org 24598 exhibits a noncompetitive mode of inhibition that is kinetically distinct from non-sarcosine inhibitors like SSR504734. In electrophysiological studies using Xenopus oocytes expressing GlyT1, sarcosine-based compounds showed apparently irreversible inhibition independent of glycine concentration, whereas SSR504734 exhibited reversible, competitive inhibition [1].

Inhibition mechanism

Class-level inference

Noncompetitive, apparently irreversible (sarcosine-based class)

Mechanism context may influence model pharmacodynamics

Xenopus oocyte electrogenic transport. Class-level attribution.

Evidence Dimension	Mechanism of GlyT1 inhibition
Target Compound Data	Sarcosine-based: noncompetitive, apparently irreversible
Comparator Or Baseline	SSR504734: competitive, reversible
Quantified Difference	Qualitative mechanistic distinction
Conditions	Electrophysiological measurements of electrogenic glycine transport in Xenopus oocytes

Why This Matters

The distinct noncompetitive mechanism of Org 24598 may lead to different pharmacodynamic and kinetic profiles in vivo, a key consideration when selecting a tool compound for specific experimental paradigms.

• [1] Möykkynen T, et al. Inhibitors of GlyT1 Affect Glycine Transport via Discrete Binding Sites. Molecular Pharmacology. 2008;74(6):1705-1715. View Source

Recommended Research Applications for Org 24598

Investigating the Role of GlyT1 in NMDA Receptor-Mediated Synaptic Plasticity and Cognition

Org 24598 is an optimal tool compound for studies examining how GlyT1 inhibition modulates NMDA receptor function in the context of learning and memory. Its high potency and selectivity for GlyT1 allow researchers to effectively elevate synaptic glycine concentrations, thereby enhancing NMDA receptor co-agonist site occupancy without confounding GlyT2-mediated effects [1]. This is particularly relevant for ex vivo and in vivo models of cognitive impairment, as demonstrated by its efficacy in reversing memory deficits in rodent models [2].

Preclinical Validation of GlyT1 as a Therapeutic Target for Schizophrenia and Related Disorders

Given its noncompetitive inhibition mechanism and established binding site relationship with the clinical candidate bitopertin, Org 24598 serves as a valuable reference compound for validating GlyT1 as a therapeutic target in preclinical models of schizophrenia [1]. Its in vivo activity in behavioral assays related to cognition and negative symptoms supports its use in target engagement and proof-of-concept studies, providing a benchmark against which novel, brain-penetrant GlyT1 inhibitors can be compared [2].

Calibration and Validation of GlyT1 Binding and Functional Assays

Org 24598's well-characterized pharmacological profile makes it an ideal standard for calibrating and validating in vitro GlyT1 assays. Its use as a radioligand (e.g., [3H]Org 24598) is established for competitive binding studies, enabling the characterization of novel inhibitors' affinity for the same binding site as clinically advanced compounds like bitopertin [1]. Its defined IC50 and selectivity profile also provide a reliable benchmark for functional uptake assays and high-throughput screening efforts [2].

Application

Selection Property

Validation Focus

NMDA receptor plasticity and cognition research

GlyT1 isoform-selectivity context

Synaptic glycine modulation and ex vivo model-response endpoints

Target validation for schizophrenia-related pathway studies

Noncompetitive mechanism and bitopertin binding-site relationship

Target-engagement models and comparator compound benchmarking

GlyT1 binding and functional assay calibration

Defined IC50 and radioligand suitability

Assay standardization and novel inhibitor affinity profiling

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorganic & Medicinal Chemistry Letters. 2001;11(15):2007-2009. View Source
• [2] Gibula-Bruzda E, et al. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats. Molecules. 2024;29(24):6017. View Source